5-phenyl-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-oxazole-2-carboxamide

• IUPAC Name: N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]-5-phenyl-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C23H19N3O3S/c27-21(24-14-19-7-4-12-30-19)13-16-8-10-18(11-9-16)26-22(28)23-25-15-20(29-23)17-5-2-1-3-6-17/h1-12,15H,13-14H2,(H,24,27)(H,26,28)
• InChI Key: VWIUUVGSZWFWIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(O2)C(=O)NC3=CC=C(C=C3)CC(=O)NCC4=CC=CS4
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol

Description

The compound “5-phenyl-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-oxazole-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a phenyl ring, a thiophen-2-yl group, a carbamoyl group, and an oxazole ring. These groups are known to contribute to the chemical and biological properties of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings and functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carbamoyl group could participate in reactions involving the nitrogen atom, and the phenyl and thiophen-2-yl rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of polar functional groups could increase its solubility in polar solvents.

Scientific Research Applications

Medicinal Chemistry

• .

Antiviral Activity

• Some thiophene derivatives exhibit potent antiviral activity. .

Synthetic Intermediates

• Thiophenes serve as valuable synthetic intermediates. .

Hydromethylation Reactions

• Thiophenes can participate in hydromethylation reactions, leading to the formation of valuable products. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound, such as its use as a pharmaceutical or in material science. Further studies could also investigate its synthesis, properties, and mechanism of action in more detail.